Cas no 1804668-50-5 (Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804668-50-5
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4865780
• Update Time: 2025-06-08

Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-2-17-10(16)6-3-5(4-14)15-8(7(6)11)9(12)13/h3,9H,2H2,1H3
• InChI Key： RPWQHIFNFYWBTC-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C#N)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804668-50-5)

Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804668-50-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, cyano, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The structural features of Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate make it a versatile building block in organic synthesis. The presence of the ethyl carboxylate moiety enhances its reactivity, enabling facile derivatization for further chemical transformations. Recent studies highlight its utility in constructing heterocyclic frameworks, which are pivotal in developing novel therapeutics for conditions like inflammation and metabolic disorders. Its pyridine core is particularly valued for its electron-withdrawing properties, which influence the compound's stability and reactivity.

In the context of agrochemicals, Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate has shown promise as a precursor for herbicides and fungicides. The difluoromethyl group is known to improve the bioavailability and metabolic stability of agrochemicals, addressing growing concerns about resistance in pest populations. This aligns with current industry trends toward sustainable crop protection solutions, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's CAS No. 1804668-50-5 is often queried in databases for its physicochemical properties, such as solubility, melting point, and spectral data. These parameters are critical for process optimization in large-scale manufacturing. Analytical techniques like HPLC and NMR are commonly employed to ensure purity and confirm structural integrity, reflecting the compound's importance in quality-controlled environments.

Environmental and safety considerations are also paramount when handling Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This aligns with broader industry discussions on green chemistry and waste reduction, topics frequently explored in academic and industrial forums.

In summary, Ethyl 3-chloro-6-cyano-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804668-50-5) represents a cutting-edge compound with multifaceted applications. Its relevance to both pharmaceutical and agrochemical sectors underscores its value in modern research. As demand for innovative chemical entities grows, this compound is poised to play a pivotal role in addressing global challenges in health and agriculture.